Cas no 116314-67-1 (Entacapone)

• Product Name: Entacapone
• CAS No: 116314-67-1
• MF: C₁₄H₁₅N₃O₅
• MW: 305.286003351212
• CID: 858147
• PubChem ID: 5281081
• Update Time: 2025-11-01

Entacapone Chemical and Physical Properties

Names and Identifiers

• Entacapone
• C071192
• Novartis brand of entacapone
• N,N-Diethyl-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)acrylamide
• 2-Cyano-N,N-diethyl-3-(3,4-dihydroxy-5-nitrophenyl)propenamide
• (E)-2-Cyano-3-(3,4-dihydroxy-5-nitro-phenyl)-N,N-diethyl-prop-2-enamide
• SR-05000001452
• ENTACAPONE (MART.)
• CCG-213064
• Entacapone [USAN:USP:INN:BAN]
• Entacapone orion
• SCHEMBL34505
• ENTACAPONE [EP MONOGRAPH]
• (E)-Entacapone
• Entacapone?
• NCGC00164555-02
• C07943
• HMS3713B20
• NCGC00164555-10
• CAS-130929-57-6
• ENTACAPONE [JAN]
• CHEMBL953
• HMS3885K09
• s3147
• 130929-57-6
• HY-14280
• UNII-4975G9NM6T
• 2-cyano-3-(5-dihydroxyamino-3,4-dioxo-1-cyclohexa-1,5-dienyl)-N,N-diethyl-prop-2-enamide
• AB01275450_02
• BDBM50108879
• Entacom
• (E)-.ALPHA.-CYANO-N,N-DIETHYL-3,4-DIHYDROXY-5-NITROCINNAMAMIDE
• SR-05000001452-3
• CHEBI:4798
• OR-611
• STALEVO COMPONENT ENTACAPONE
• CS-1266
• D00781
• BRD-K83636919-001-03-0
• 2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethylacrylamide
• Entacapone (USAN:USP:INN:BAN)
• NS00006886
• Entacapone teva
• BCP9000645
• ENTACAPONE [USP-RS]
• Tox21_112184_1
• 116314-67-1
• NCGC00164555-01
• 2-Propenamide, 2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethyl-, (2E)-
• Comtess
• LEVODOPA/CARBIDOPA/ENTACAPONE ORION COMPONENT ENTACAPONE
• (E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethylprop-2-enamide
• ENTACAPONE [USP MONOGRAPH]
• E0961
• NCGC00164555-03
• SR-05000001452-2
• (E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethylacrylamide
• (2E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethylprop-2-enamide
• ENTACAPONE [VANDF]
• Q416444
• J-005902
• 4975G9NM6T
• ENTACAPONE [MI]
• (E)-N,N-diethyl-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)acrylamide
• ENTACAPONE [WHO-DD]
• ENTACAPONE COMPONENT OF STALEVO
• (E)-alpha-Cyano-N,N-diethyl-3,4-dihydroxy-5-nitrocinnamamide
• ENTACAPONE [EMA EPAR]
• 2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-n,n-diethyl-2-propenamide
• ENTACAPONE (USP-RS)
• AKOS015907685
• Entacapona
• 2-Propenamide, 2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethyl-
• DTXCID3026439
• ENTACAPONE (USP MONOGRAPH)
• SW199035-2
• DTXSID5046439
• MFCD00866580
• CORBILTA COMPONENT ENTACAPONE
• AB01275450-01
• BRD-K83636919-001-05-5
• EX-A1130
• GTPL6647
• HMS2089O16
• PD9
• ENTACAPONE COMPONENT OF CORBILTA
• HSDB 8251
• BIDD:GT0026
• SR-05000001452-1
• N,N-diethyl-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl) acrylamide
• ENTACAPONE [USAN]
• Entacaponum (INN-Latin)
• SCHEMBL13596593
• BRD-K83636919-001-04-8
• J-008069
• OR611
• COM-998
• AB01275450_03
• ENTACAPONE [INN]
• (2E)-2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethyl-2-propenamide
• AC-393
• ENTACAPONE (EP MONOGRAPH)
• Entacaponum [INN-Latin]
• Entacapone (JP17/USP/INN)
• Tox21_112184
• ENTACAPONE [MART.]
• GLXC-01688
• SCHEMBL34504
• ENTACAPONE [ORANGE BOOK]
• AKOS015965009
• (E)-N, N-diethyl-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)acrylamide
• BRD-K83636919-001-01-4
• Entacapona [INN-Spanish]
• Comtan
• OR 611
• Entacaponum (Latin)
• N04BX02
• DB00494
• Comtan (TN)
• Entacapona (INN-Spanish)
• 686349-59-7
• Entacaponum
• (~{E})-2-cyano-~{N},~{N}-diethyl-3-[3-nitro-4,5-bis(oxidanyl)phenyl]prop-2-enamide

• Inchi： 1S/C14H15N3O5/c1-3-16(4-2)14(20)10(8-15)5-9-6-11(17(21)22)13(19)12(18)7-9/h5-7,18-19H,3-4H2,1-2H3/b10-5+
• InChI Key： JRURYQJSLYLRLN-BJMVGYQFSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=C(C(=C(C=1)[N+](=O)[O-])O)O)N(CC)CC

Computed Properties

• Exact Mass: 305.10117059g/mol
• Monoisotopic Mass: 305.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 130Ų

Additional information on Entacapone

Entacapone (CAS No. 116314-67-1): A Comprehensive Overview

Entacapone (CAS No. 116314-67-1) is a potent and selective catechol-O-methyltransferase (COMT) inhibitor that has gained significant attention in the field of neurology, particularly for its role in the treatment of Parkinson's disease (PD). This compound, first synthesized in the 1990s, has been extensively studied and is now widely used in clinical practice to enhance the efficacy of levodopa, the gold standard treatment for PD.

Chemical Structure and Properties: Entacapone is a benzopyran derivative with the molecular formula C₁₉H₂₂N₂O₄. It has a molecular weight of 338.39 g/mol and is characterized by its high selectivity for the COMT enzyme. The compound is available as a white to off-white powder and is soluble in water, making it suitable for oral administration. Its chemical structure allows it to effectively inhibit both the soluble and membrane-bound forms of COMT, thereby extending the duration of levodopa's therapeutic effects.

Mechanism of Action: The primary mechanism of action of Entacapone involves the inhibition of COMT, an enzyme responsible for the metabolism of levodopa into 3-methoxy-4-hydroxyphenylacetic acid (MOPAA). By inhibiting COMT, Entacapone reduces the peripheral metabolism of levodopa, leading to increased levels of levodopa in the brain. This results in prolonged dopaminergic stimulation, which is crucial for managing motor symptoms in PD patients. Additionally, Entacapone has been shown to improve motor fluctuations and dyskinesias associated with long-term levodopa therapy.

Clinical Applications: The clinical use of Entacapone has been well-documented in numerous studies and clinical trials. It is typically administered as an adjunct to levodopa therapy in patients with advanced PD who experience motor fluctuations. A landmark study published in the New England Journal of Medicine demonstrated that patients treated with Entacapone experienced a significant reduction in "off" time and an increase in "on" time without troublesome dyskinesias compared to those receiving placebo. These findings have solidified Entacapone's position as a valuable therapeutic option in PD management.

Pharmacokinetics and Pharmacodynamics: The pharmacokinetic profile of Entacapone is well-characterized. It is rapidly absorbed following oral administration, with peak plasma concentrations typically achieved within 1-2 hours. The compound has a short half-life of approximately 1 hour, which necessitates multiple daily dosing. However, its rapid onset and offset of action align well with the pharmacokinetics of levodopa, ensuring consistent inhibition of COMT throughout the day. The pharmacodynamic effects of Entacapone are primarily mediated through its ability to enhance dopaminergic neurotransmission by increasing brain levels of levodopa.

Safety and Tolerability: Entacapone has an excellent safety profile when used as directed. Common side effects include nausea, diarrhea, and dyskinesias, which are generally mild and transient. More serious adverse events are rare but can include hallucinations and confusion, particularly in elderly patients or those with pre-existing cognitive impairment. Regular monitoring and dose adjustments can help mitigate these risks. Additionally, Entacapone does not significantly affect liver function or other major organ systems, making it a safe option for long-term use.

Current Research Trends: Ongoing research continues to explore new applications and potential improvements for Entacapone. Recent studies have investigated its use in combination with other dopaminergic agents to further optimize treatment outcomes in PD. For example, a study published in Movement Disorders evaluated the efficacy of combining Entacapone with rasagiline, another Parkinson's disease medication, and found promising results in reducing motor fluctuations and improving quality of life. Additionally, researchers are exploring novel delivery systems to enhance the bioavailability and patient compliance with Entacapone therapy.

FUTURE DIRECTIONS AND CONCLUSIONS: The future outlook for Entacapone remains promising as researchers continue to refine its use and explore new therapeutic strategies. Advances in drug delivery technologies may lead to more effective formulations that improve patient outcomes while minimizing side effects. Furthermore, ongoing clinical trials are investigating the potential benefits of combining Entacapone with other neuroprotective agents to address both symptomatic relief and disease modification in PD.

In conclusion, Entacapone (CAS No. 116314-67-1) stands out as a crucial component in the management of Parkinson's disease due to its potent COMT inhibitory activity and favorable safety profile. Its ability to enhance levodopa therapy makes it an indispensable tool for neurologists treating advanced PD patients. As research progresses, we can expect further innovations that will continue to improve the lives of individuals affected by this debilitating condition.